3-Methyl-2-naphthoic acid methyl ester

• IUPAC Name: methyl 3-methylnaphthalene-2-carboxylate
• InChI: InChI=1S/C13H12O2/c1-9-7-10-5-3-4-6-11(10)8-12(9)13(14)15-2/h3-8H,1-2H3
• InChI Key: ZPARTRGQTCMYGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2C=C1C(=O)OC
• Molecular Formula: C13H12O2
• DSSTOX Substance ID: DTXSID601275636
• Molecular Weight: 200.23 g/mol
• CAS RN: 50915-65-6

Description

3-Methyl-2-naphthoic acid methyl ester , also known as methyl 3-hydroxy-2-naphthalenecarboxylate , is a chemical compound with the molecular formula C₁₂H₁₀O₃ . It belongs to the class of low molecular weight polycyclic aromatic hydrocarbons (PAHs) and is commonly used in various industries. These synthetic organic compounds (SOCs) are ubiquitous and recalcitrant, posing environmental and health concerns due to their genotoxic, mutagenic, and carcinogenic effects on living organisms.

Synthesis Analysis

The synthesis of This compound involves esterification of 3-hydroxy-2-naphthoic acid with methanol. This reaction typically occurs under acidic conditions, yielding the desired methyl ester. The process can be optimized for higher yields and purity.

Molecular Structure Analysis

The compound’s chemical structure consists of a naphthalene ring system with a carboxylic acid group at one end and a methyl ester group at the other. The 3-hydroxy substitution adds an additional hydroxyl group to the naphthalene core. The 2-methyl group is attached to the naphthalene ring, resulting in the final structure.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including hydrolysis, oxidation, and esterification. For instance, hydrolysis of the ester bond yields the corresponding carboxylic acid and methanol. Additionally, it can participate in nucleophilic substitution reactions at the ester group or aromatic substitution reactions at the naphthalene ring.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound was used in the synthesis of a linear Tröger's base derived from naphthalene, which was prepared from commercial 3-amino-2-naphthoic acid (Pardo, Pirat, & Elguero, 2007).
• In a study focused on the synthesis of novel anticancer naphthoquinone esters, naphthoic acids, including derivatives similar to 3-Methyl-2-naphthoic acid methyl ester, showed significant cytotoxicities against various cancer cell lines (Kongkathip et al., 2004).
• A study demonstrated the synthesis of 3-isopropylnaphthalene-1,2-dione from 3-hydroxy-2-naphthoic acid, involving a process that converts the acid to its methyl ester derivative (Burmaoglu, Altundas, & SeÇen, 2008).

Applications in Polymer Science

• Research into the condensation polymerization of 6-(N-substituted-amino)-2-naphthoic acid esters, closely related to this compound, has been conducted to produce poly(naphthalenecarboxamide)s with low polydispersity (Mikami et al., 2011).

Photoreactive and Optical Properties

• A study on the conformational analysis of methyl 2-methyl-2-(1-naphthyl)propionate, which shares a similar structure, revealed insights into the coplanar relation between methyl and naphthyl groups and their potential applications in determining stereogenic centers (Matsumoto et al., 2007).
• Research into polymeric media showed that low molecular weight aryl esters, including those with a naphthyl chromophore similar to this compound, underwent photochemical reactions yielding hydroxyketones, indicating potential applications in photoreactive materials (Höfler et al., 2008).

Medicinal Chemistry and Pharmacology

• A study involving the lipase-catalyzed hydrolysis of (+/-)-2-(6-Methoxy-2-naphthyl)propionic acid methyl ester, a compound related to this compound, provided insights into substrate-enzyme interactions important in medicinal chemistry (Cernia et al., 2002).

Environmental Chemistry

• The anaerobic degradation of 2-methylnaphthalene by a sulfate-reducing culture, which could be relevant to the study of similar compounds like this compound, revealed insights into the biodegradation pathways of naphthalene derivatives (Annweiler et al., 2000).

Safety and Hazards

• Environmental Impact : As an SOC, its persistence in the environment warrants attention. Bioremediation using microbial degradation may offer a safe and eco-friendly approach for its removal.